Cas no 50394-89-3 (2-Hydroxy Ethynyl Estradiol)

• Product Name: 2-Hydroxy Ethynyl Estradiol
• CAS No: 50394-89-3
• MF: C₂₀H₂₄O₃
• MW: 312.40300
• CID: 376263
• PubChem ID: 66395
• Update Time: 2025-07-13

2-Hydroxy Ethynyl Estradiol Chemical and Physical Properties

Names and Identifiers

• 19-Norpregna-1,3,5(10)-trien-20-yne-2,3,17-triol,(17a)-
• 2-Hydroxy Ethynyl Estradiol
• (8R,9S,13S,14S)-17-ethynyl-13-methyl-7,8,9,11,12,14,15,16-octahydro-6H-cyclopenta[a]phenanthrene-2,3,17-triol

Computed Properties

• Exact Mass: 312.17300
• Monoisotopic Mass: 312.173
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 1
• Complexity: 536
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 178
• XLogP3: nothing
• Topological Polar Surface Area: 60.7A^2

Experimental Properties

• Density: 1.29
• Melting Point: 220-223°C
• Boiling Point: 490.7°C at 760 mmHg
• Flash Point: 227.8°C
• Refractive Index: 1.647
• PSA: 60.69000
• LogP: 3.31820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrogens and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Estrane steroids Estrogens and derivatives